2-Methyldibenzothiophene
2-Methyldibenzothiophene
4-Methyldibenzothiophene belongs to the class of organic compounds known as dibenzothiophenes. These are organic heterocyclic compounds with a structure containing a dibenzothiophene moiety, made up of two benzene rings fused to a central thiophene ring. 4-Methyldibenzothiophene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-methyldibenzothiophene is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
20928-02-3
VCID:
VC0047821
InChI:
InChI=1S/C13H10S/c1-9-5-4-7-11-10-6-2-3-8-12(10)14-13(9)11/h2-8H,1H3
SMILES:
CC1=C2C(=CC=C1)C3=CC=CC=C3S2
Molecular Formula:
C13H10S
Molecular Weight:
198.29 g/mol
2-Methyldibenzothiophene
CAS No.: 20928-02-3
Reference Standards
VCID: VC0047821
Molecular Formula: C13H10S
Molecular Weight: 198.29 g/mol
CAS No. | 20928-02-3 |
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Product Name | 2-Methyldibenzothiophene |
Molecular Formula | C13H10S |
Molecular Weight | 198.29 g/mol |
IUPAC Name | 4-methyldibenzothiophene |
Standard InChI | InChI=1S/C13H10S/c1-9-5-4-7-11-10-6-2-3-8-12(10)14-13(9)11/h2-8H,1H3 |
Standard InChIKey | VHUXLBLPAMBOJS-UHFFFAOYSA-N |
SMILES | CC1=C2C(=CC=C1)C3=CC=CC=C3S2 |
Canonical SMILES | CC1=C2C(=CC=C1)C3=CC=CC=C3S2 |
Melting Point | 66.5°C |
Physical Description | Solid |
Description | 4-Methyldibenzothiophene belongs to the class of organic compounds known as dibenzothiophenes. These are organic heterocyclic compounds with a structure containing a dibenzothiophene moiety, made up of two benzene rings fused to a central thiophene ring. 4-Methyldibenzothiophene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-methyldibenzothiophene is primarily located in the membrane (predicted from logP). |
Synonyms | 2-Methyldibenzo[b,d]thiophene; |
PubChem Compound | 30364 |
Last Modified | Nov 11 2021 |
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